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Introduction

Myosin V is a crucial molecular motor protein responsible for the transport of a wide array of
cellular cargoes along actin filaments. In yeast, the primary Class V myosin, Myo2p in
Saccharomyces cerevisiae, is essential for cell viability and plays a pivotal role in polarized cell
growth, organelle inheritance, and vesicle trafficking. Given its critical functions, Myo2p
presents an attractive target for studying fundamental cellular processes and for the
development of antifungal agents.

These application notes provide a comprehensive guide to utilizing small molecule inhibitors to
study Myosin V function in yeast models. As the initially requested "Myosin V-IN-1" is not
documented in the public scientific literature, this document focuses on a known and
characterized Myosin V inhibitor, Pentabromopseudilin (PBP). PBP is a reversible, allosteric
inhibitor of Myosin V that has been shown to induce phenotypes in yeast consistent with the
disruption of Myo2p function.

Data Presentation

The following table summarizes the available quantitative and qualitative data for the effects of
Pentabromopseudilin (PBP) on yeast.
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Parameter Value/Observation Yeast Species Reference
) Saccharomyces
Target Myosin V (Myo2p) o
cerevisiae

Mechanism of Action

Allosteric inhibitor;
reduces ATP binding

and hydrolysis rates,

Not specified for

yeast, general

and ADP dissociation mechanism
rate
] Mitochondrial Saccharomyces
Phenotypic Effect ) o
fragmentation cerevisiae
Effective Saccharomyces
) 500 nM o
Concentration cerevisiae
Not available in the Saccharomyces

IC50 (Yeast Growth) ) ) o N/A
reviewed literature cerevisiae

Signaling Pathways and Experimental Workflows
Myo2p-Mediated Cargo Transport Pathway in
Saccharomyces cerevisiae

Myo2p is a central hub for the transport of various organelles and vesicles from the mother cell
to the growing bud. Inhibition of Myo2p is expected to disrupt these transport pathways, leading
to observable cellular phenotypes.
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 To cite this document: BenchChem. [Application Notes and Protocols for Myosin V Inhibition
in Yeast Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857966#myosin-v-in-1-treatment-in-yeast-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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